Cas no 5981-18-0 (Trisalicylide)

• Product Name: Trisalicylide
• CAS No: 5981-18-0
• MF: C₂₁H₁₂O₆
• MW: 360.316386222839
• CID: 2667794
• PubChem ID: 5311488
• Update Time: 2025-04-21

Trisalicylide Chemical and Physical Properties

Names and Identifiers

• 6H,12H,18H-5,11,17-Trioxatribenzo[a,e,i]cyclododecene-6,12,18-trione
• Trisalicylide
• 6H,12H,18H-Tribenzo[b,f,j][1,5,9]trioxacyclododecin, 6,12,18-tri(oxo)-
• 5981-18-0
• KYLIMUJRJDIPPF-UHFFFAOYSA-N
• Trisalicylid
• 2,10,18-trioxatetracyclo[18.4.0.04,9.012,17]tetracosa-1(24),4,6,8,12,14,16,20,22-nonaene-3,11,19-trione

• Inchi： 1S/C21H12O6/c22-19-13-7-1-4-10-16(13)25-20(23)15-9-3-6-12-18(15)27-21(24)14-8-2-5-11-17(14)26-19/h1-12H
• InChI Key： KYLIMUJRJDIPPF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2OC(C2C=CC=CC=2OC(C2C=CC=CC1=2)=O)=O)=O

Computed Properties

• Exact Mass: 360.06338810Da
• Monoisotopic Mass: 360.06338810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 78.9Ų